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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the species cross-reactivity of BAY-179, a potent and
selective inhibitor of mitochondrial Complex I. The following sections provide a comprehensive
overview of its activity across various species, detailed experimental protocols for assessing its
inhibitory effects, and a visualization of its mechanism of action within the mitochondrial
electron transport chain.

Core Data: Species Cross-Reactivity of BAY-179

The inhibitory potency of BAY-179 against mitochondrial Complex | has been evaluated across
multiple species. The half-maximal inhibitory concentration (IC50) values, a measure of the
inhibitor's effectiveness, are summarized in the table below. This data demonstrates the
consistent and potent activity of BAY-179 across different preclinical models.
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Species IC50 (nM)
Human 79[1]
Mouse 38[1]
Rat 27[1]
Dog 47[1]

Mechanism of Action: Inhibition of Mitochondrial
Complex |

BAY-179 exerts its therapeutic effect by targeting Complex | (NADH:ubiguinone
oxidoreductase), the first and largest enzyme of the mitochondrial electron transport chain.[2]
Complex | is responsible for oxidizing NADH to NAD+, transferring electrons to ubiquinone, and
pumping protons across the inner mitochondrial membrane. This process is crucial for
generating the proton gradient that drives ATP synthesis. By inhibiting Complex |, BAY-179
disrupts cellular energy production, a mechanism that is being explored for its potential in
cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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